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Compound of Interest

Compound Name: Diphenyl Phthalate-3,4,5,6-d4

Cat. No.: B1460583 Get Quote

CAS Number: 1398065-61-6

Chemical Formula: C₂₀H₁₀D₄O₄

Molecular Weight: 322.35 g/mol

This technical guide provides a comprehensive overview of Diphenyl Phthalate-3,4,5,6-d4, a

deuterated isotropic analogue of Diphenyl Phthalate. This document is intended for

researchers, scientists, and drug development professionals, offering detailed information on its

properties, synthesis, analytical applications, metabolism, and toxicological profile.

Physicochemical Properties
Diphenyl Phthalate-3,4,5,6-d4 is a white solid at room temperature. Its physical and chemical

properties, along with those of its non-deuterated counterpart, are summarized below for

comparative analysis.
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Property
Diphenyl Phthalate-3,4,5,6-
d4

Diphenyl Phthalate (CAS
84-62-8)

Molecular Formula C₂₀H₁₀D₄O₄[1] C₂₀H₁₄O₄[1]

Molecular Weight 322.35 g/mol [2] 318.32 g/mol [1][3]

Appearance Solid[4] White powder to crystal[5]

Melting Point

Not explicitly available,

expected to be similar to the

non-deuterated form.

71-76 °C[2][3]

Boiling Point Not explicitly available. 405 °C[2]

Flash Point Not explicitly available. 224 °C[2]

Solubility Soluble in organic solvents.[6]
Soluble in organic solvents,

limited solubility in water.[6]

Isotopic Enrichment ≥99 atom % D[7] Not Applicable

Synthesis
While a specific, detailed synthesis protocol for Diphenyl Phthalate-3,4,5,6-d4 is not readily

available in the public domain, a plausible synthetic route can be inferred from the general

synthesis of phthalate esters and the availability of deuterated precursors. The most probable

method involves the esterification of deuterated phthalic anhydride with phenol.

A potential synthetic workflow is outlined below:
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Synthesis of Diphenyl Phthalate-3,4,5,6-d4
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Metabolic Pathway of Diphenyl Phthalate
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Phthalate-Mediated PPAR Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3,4,5,6-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1460583#diphenyl-phthalate-3-4-5-6-d4-cas-number-
1398065-61-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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